![molecular formula C15H13N5OS B3732723 2-anilino-6-[(2-pyrimidinylthio)methyl]-4(3H)-pyrimidinone](/img/structure/B3732723.png)
2-anilino-6-[(2-pyrimidinylthio)methyl]-4(3H)-pyrimidinone
Overview
Description
2-anilino-6-[(2-pyrimidinylthio)methyl]-4(3H)-pyrimidinone, also known as PTP1B inhibitor, is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications.
Mechanism of Action
2-anilino-6-[(2-pyrimidinylthio)methyl]-4(3H)-pyrimidinone inhibitor works by binding to the active site of this compound and inhibiting its activity. This compound is an enzyme that negatively regulates insulin signaling by dephosphorylating insulin receptor substrate (IRS) proteins. Inhibition of this compound results in increased insulin sensitivity by preventing the dephosphorylation of IRS proteins, which leads to increased insulin signaling and improved glucose uptake.
Biochemical and Physiological Effects:
This compound inhibitor has been shown to have several biochemical and physiological effects. It has been shown to improve glucose tolerance and insulin sensitivity in animal models of diabetes and obesity. This compound inhibitor has also been shown to reduce body weight and adiposity in animal models of obesity. Additionally, this compound inhibitor has been shown to inhibit the growth of cancer cells by inducing cell cycle arrest and apoptosis.
Advantages and Limitations for Lab Experiments
2-anilino-6-[(2-pyrimidinylthio)methyl]-4(3H)-pyrimidinone inhibitor has several advantages for lab experiments. It is a highly specific inhibitor of this compound, which makes it a valuable tool for studying the role of this compound in insulin signaling and other cellular processes. This compound inhibitor is also relatively easy to synthesize and can be obtained in large quantities. However, this compound inhibitor has some limitations for lab experiments. It has low solubility in water, which can make it difficult to use in certain assays. Additionally, this compound inhibitor has a relatively short half-life, which can limit its effectiveness in certain experiments.
Future Directions
There are several future directions for research on 2-anilino-6-[(2-pyrimidinylthio)methyl]-4(3H)-pyrimidinone inhibitor. One potential direction is to explore its potential as a therapeutic agent for diabetes, obesity, and cancer. Another potential direction is to investigate its role in other cellular processes, such as inflammation and immune response. Additionally, further research is needed to optimize the synthesis and formulation of this compound inhibitor for use in lab experiments and potential clinical applications.
Scientific Research Applications
2-anilino-6-[(2-pyrimidinylthio)methyl]-4(3H)-pyrimidinone inhibitor has been extensively studied for its potential therapeutic applications. It has been shown to have anti-diabetic, anti-obesity, and anti-cancer properties. This compound inhibitor works by inhibiting the activity of protein tyrosine phosphatase 1B (this compound), which is an enzyme that negatively regulates insulin signaling. Inhibition of this compound results in increased insulin sensitivity, which can lead to improved glucose uptake and reduced blood glucose levels. This compound inhibitor has also been shown to inhibit the growth of cancer cells by inducing cell cycle arrest and apoptosis.
properties
IUPAC Name |
2-anilino-4-(pyrimidin-2-ylsulfanylmethyl)-1H-pyrimidin-6-one | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H13N5OS/c21-13-9-12(10-22-15-16-7-4-8-17-15)19-14(20-13)18-11-5-2-1-3-6-11/h1-9H,10H2,(H2,18,19,20,21) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OGABYBSHIGXRFN-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)NC2=NC(=CC(=O)N2)CSC3=NC=CC=N3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H13N5OS | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
311.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.